Cas no 923854-18-6 (3-(2,3-dihydro-1,4-benzodioxine-6-amido)-4-methylbenzoic acid)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-4-methylbenzoic acid
• CAS No: 923854-18-6
• MF: C₁₇H₁₅NO₅
• MW: 313.304704904556
• MDL: MFCD08444497
• CID: 3109335
• PubChem ID: 16227388
• Update Time: 2025-10-30

3-(2,3-dihydro-1,4-benzodioxine-6-amido)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)amino]-4-methylbenzoic acid
• 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-4-methylbenzoic acid
• G27004
• Z85893268
• 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-4-methylbenzoicacid
• 923854-18-6
• EN300-25768
• AKOS000105547
• 3-(2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamido)-4-methylbenzoic acid
• 3-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4-methylbenzoic acid

• MDL： MFCD08444497
• Inchi： 1S/C17H15NO5/c1-10-2-3-12(17(20)21)8-13(10)18-16(19)11-4-5-14-15(9-11)23-7-6-22-14/h2-5,8-9H,6-7H2,1H3,(H,18,19)(H,20,21)
• InChI Key： VLBSXTHFBRVWJR-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C(NC3C=C(C(=O)O)C=CC=3C)=O)=CC1=2

Computed Properties

• Exact Mass: 313.09502258Da
• Monoisotopic Mass: 313.09502258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-4-methylbenzoic acid

3-(2,3-Dihydro-1,4-benzodioxine-6-amido)-4-methylbenzoic acid (CAS No: 923854-18-6)

The compound 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-4-methylbenzoic acid (CAS No: 923854-18-6) is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted benzodioxine group. The benzodioxine ring system is known for its stability and versatility in various chemical reactions, making this compound a valuable substrate for further functionalization.

Recent studies have highlighted the importance of benzodioxine derivatives in drug discovery. The amido group attached to the benzodioxine ring in this compound plays a crucial role in enhancing its bioavailability and pharmacokinetic properties. Researchers have demonstrated that such modifications can significantly improve the solubility and absorption of the compound in biological systems, making it a promising candidate for therapeutic applications.

The synthesis of 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-4-methylbenzoic acid involves a multi-step process that includes the formation of the benzodioxine ring and subsequent coupling reactions. The introduction of the methyl group at the 4-position of the benzoic acid moiety further enhances the compound's stability and reactivity. This makes it an ideal precursor for the development of advanced materials and sensors.

In terms of applications, this compound has shown potential in the development of bioactive materials and drug delivery systems. Its ability to form stable complexes with metal ions has been exploited in designing novel sensors for environmental monitoring. Additionally, its role as an intermediate in organic synthesis has been recognized in several recent publications, underscoring its importance in modern chemical research.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-4-methylbenzoic acid with high accuracy. These studies have revealed that the compound exhibits excellent electronic conductivity when incorporated into polymer matrices, opening new avenues for its use in flexible electronics.

The integration of benzodioxine derivatives into medicinal chemistry has also been a focal point of recent investigations. The compound's ability to modulate enzyme activity through non-covalent interactions has been explored in several drug design projects. Its potential as an inhibitor of key enzymes involved in metabolic disorders has been highlighted in recent clinical studies.

Furthermore, the environmental impact of synthesizing such compounds has been a topic of interest. Researchers have developed eco-friendly synthesis routes that minimize waste and reduce energy consumption. These sustainable practices are expected to play a pivotal role in scaling up production for industrial applications.

In conclusion, 3-(2,3-dihydro-1,4-benzodioxine-6-amido)-4-methylbenzoic acid (CAS No: 923854-18-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmacology and materials science. As ongoing research continues to uncover new properties and applications, this compound is poised to make significant contributions to both academic and industrial sectors.